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Compound of Interest

Compound Name: Taurodehydrocholate

CAS No.: 517-37-3

Cat. No.: B1215472

Get Quote

This guide provides an in-depth technical comparison between Taurodehydrocholate (TDHC)

and Sodium Deoxycholate (SDC).[1]

Executive Summary: For the purpose of general protein extraction, particularly for membrane-

bound or hydrophobic proteins, Sodium Deoxycholate (SDC) is the superior and standard

choice. SDC is a potent, micelle-forming anionic detergent that effectively disrupts lipid

bilayers.[1]

Taurodehydrocholate (TDHC) is functionally unsuitable for membrane protein extraction.[1] It

is a hydrophilic, non-micelle-forming bile salt derivative used primarily in physiological transport

studies (e.g., choleresis) rather than cell lysis. If your goal is high-efficiency protein

solubilization, TDHC will result in poor yields limited to cytosolic proteins.[1]

Note: If you are seeking an acid-stable alternative to SDC for proteomics, you likely require

Sodium Taurodeoxycholate (STDC), not Taurodehydrocholate.

Part 1: Chemical & Physical Basis of Solubilization
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The extraction efficiency of a surfactant is dictated by its Critical Micelle Concentration (CMC)

and its Hydrophile-Lipophile Balance (HLB).[1]

Sodium Deoxycholate (SDC)[1][2]
Structure:

-dihydroxy-5

-cholan-24-oic acid (Sodium salt).[1]

Mechanism: SDC possesses a classic "facial amphiphilicity."[1] The steroid nucleus has a

hydrophobic face (convex) and a hydrophilic face (concave, with hydroxyl groups). This

structure allows SDC to wedge into lipid bilayers, form mixed micelles with phospholipids,

and solubilize membrane proteins.

CMC: ~2–6 mM (sensitive to ionic strength).[1]

Role: Active ingredient in RIPA buffer; highly effective for cytoplasmic, nuclear, and

membrane proteins.

Taurodehydrocholate (TDHC)[1][3][4]
Structure: Sodium salt of the taurine conjugate of dehydrocholic acid (

-trioxo-5

-cholanic acid).

Mechanism: The oxidation of the three hydroxyl groups to ketone groups (oxo) drastically

reduces the molecule's hydrophobicity. The steroid core becomes planar and rigid, losing the

amphiphilic "face" required for micelle formation.

CMC:Does not form micelles in physiological ranges.[1]

Role: Used as a physiological probe to stimulate bile flow (choleresis) without solubilizing

lipids.[1] In a lysis context, it acts more like a chaotic salt than a detergent.
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Feature
Sodium Deoxycholate
(SDC)

Taurodehydrocholate
(TDHC)

Primary Classification Anionic Detergent (Bile Salt) Hydrophilic Bile Acid Derivative

Micelle Formation Yes (Mixed micelles with lipids) No (Monomeric in solution)

Membrane Disruption High (Lytic) Negligible (Non-Lytic)

Protein Yield (Membrane) High (>90% solubilization) Low (<5%, background only)

Downstream Compatibility
Trypsin (High), MS (Remove

via acid)
N/A (Rarely used)

pH Stability Precipitates < pH 7.0 Soluble at acidic pH

Part 2: Mechanism of Action (Visualization)
The following diagram illustrates why SDC succeeds at protein extraction while TDHC fails.
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Target: Cell Membrane (Lipid Bilayer)

Reagent: Sodium Deoxycholate (SDC) Reagent: Taurodehydrocholate (TDHC)
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Amphiphilic Structure
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(Membrane + Cytosolic Proteins)

 Solubilization
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Bounces off Bilayer

 No Micelles

Low Yield Extraction
(Cytosolic Proteins Only)

 No Solubilization

Click to download full resolution via product page

Caption: Comparative mechanism of SDC vs. TDHC on lipid bilayers. SDC forms micelles to

solubilize proteins; TDHC lacks the structural amphiphilicity to disrupt membranes.

Part 3: Experimental Protocols
Protocol A: High-Efficiency Lysis with Sodium
Deoxycholate (SDC)
Best for: Whole proteome analysis, membrane protein extraction, Mass Spectrometry (with

cleanup).

Reagents:

Lysis Buffer: 1% (w/v) Sodium Deoxycholate, 100 mM Tris-HCl (pH 8.5),

Protease/Phosphatase Inhibitors.[1]
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Cleanup Reagent: 10% Trifluoroacetic acid (TFA) or Ethyl Acetate.[1]

Step-by-Step:

Pellet Preparation: Centrifuge cells (500 x g, 5 min) and wash 2x with PBS.

Lysis: Add 10 volumes of SDC Lysis Buffer to the cell pellet.

Disruption:

Option A (Gentle): Pipette up and down 20 times.[1] Incubate on ice for 10 min.

Option B (High Yield): Sonicate (3 x 10s pulses, 30% amplitude) on ice.

Clarification: Centrifuge at 16,000 x g for 10 min at 4°C.

Collection: Transfer supernatant (containing solubilized membrane proteins) to a fresh tube.

SDC Removal (Crucial for MS):

Add TFA to final concentration of 1% (pH < 3).[1]

SDC will precipitate as a white solid (Deoxycholic acid).[1]

Centrifuge (16,000 x g, 5 min). Keep the supernatant (peptides/proteins remain in solution;

detergent is pelleted).[1]

Protocol B: "Non-Detergent" Control with
Taurodehydrocholate (TDHC)
Best for: Physiological transport controls or extracting loosely bound cytosolic proteins without

membrane contamination.[1]

Reagents:

Buffer: 10 mM Taurodehydrocholate, 100 mM Tris-HCl (pH 7.4).

Step-by-Step:
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Resuspension: Resuspend cell pellet in TDHC buffer.

Incubation: Incubate at 37°C for 15 minutes (mimics physiological exposure).

Separation: Centrifuge at 100,000 x g (ultracentrifuge) for 30 min.

Analysis:

Supernatant: Contains cytosolic proteins.[1]

Pellet: Contains intact membrane fractions (TDHC fails to solubilize these).[1]

Part 4: Critical "Did You Mean?" – The Acid-
Compatible Alternative
It is highly probable that researchers investigating "Tauro-" bile salts for protein extraction are

actually looking for Sodium Taurodeoxycholate (STDC), not Taurodehydrocholate.[1]

Why use Sodium Taurodeoxycholate (STDC)?

Efficiency: Identical to SDC (forms micelles, solubilizes membranes).[1]

Advantage: The taurine conjugation lowers the pKa of the carboxyl group from ~6.2 (SDC) to

~1.9 (STDC).

Result: STDC remains soluble and active in acidic conditions, whereas SDC precipitates.

This makes STDC ideal for:

Isoelectric Focusing (IEF) strips (acidic end).[1]

Acid-cleavable surfactant protocols.[1][2]
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Reagent SDC STDC TDHC

Full Name Sodium Deoxycholate
Sodium

Taurodeoxycholate

Sodium

Taurodehydrocholate

Extraction Power High High None

Acid Stability Low (Precipitates) High (Stable) High (Stable)
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Contact our Ph.D. Support Team for a compatibility check
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